Cas no 2171845-79-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171845-79-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6597472
• PubChem ID: 165547326
• Update Time: 2025-05-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxolane-3-carboxylic acid
• EN300-1490355
• 2171845-79-5

• Inchi： 1S/C25H28N2O6/c1-3-24(2,21(28)26-25(22(29)30)12-13-32-15-25)27-23(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： JXXVERAFDVTJKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid

Recent Advances in the Synthesis and Applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid (CAS: 2171845-79-5)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid (CAS: 2171845-79-5) has recently emerged as a key intermediate in peptide synthesis and pharmaceutical development. This Fmoc-protected amino acid derivative exhibits unique structural features that make it particularly valuable for solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated significant improvements in the synthetic route for this compound, achieving a 78% yield through a modified coupling protocol using HATU as the coupling reagent. The research team from MIT found that the oxolane ring structure in this molecule provides enhanced stability against racemization during peptide elongation, making it particularly useful for synthesizing complex peptide architectures. This finding has important implications for the production of peptide-based therapeutics where chirality control is critical.

In parallel research, scientists at Novartis have incorporated this building block into their PROTAC (Proteolysis Targeting Chimera) development program. Their 2024 Nature Chemical Biology publication revealed that the steric hindrance provided by the 2-methylbutanamido group significantly improves proteolytic stability of the resulting compounds. When used in combination with VHL or CRBN E3 ligase ligands, these modified PROTACs showed enhanced cellular permeability and target engagement in preclinical models of oncology targets.

The pharmaceutical industry has shown growing interest in this compound due to its potential in addressing current challenges in peptide drug development. A recent market analysis by GlobalData projects that derivatives of 2171845-79-5 will play an increasingly important role in next-generation peptide therapeutics, particularly for metabolic disorders and oncology indications. Several biotech startups have already licensed related synthetic methodologies from academic institutions, signaling strong commercial potential for this chemical entity.

From a mechanistic perspective, computational chemistry studies published in early 2024 have provided new insights into the conformational preferences of this molecule. Molecular dynamics simulations reveal that the oxolane ring adopts a stable envelope conformation that minimizes steric clashes with adjacent residues in peptide chains. This property makes it particularly valuable for designing constrained peptides with improved bioavailability profiles.

Looking forward, researchers anticipate that further modifications of the 2171845-79-5 scaffold could yield even more versatile building blocks for medicinal chemistry. Current efforts focus on developing fluorinated analogs for PET imaging applications and exploring its potential in macrocyclic peptide synthesis. As the field of peptide therapeutics continues to expand, this compound is poised to play an increasingly important role in bridging the gap between small molecules and biologics.